Cas no 2869955-50-8 (5-(benzyloxy)-4-chloro-6-methylpyrimidine)

5-(benzyloxy)-4-chloro-6-methylpyrimidine structure
2869955-50-8 structure
Product Name:5-(benzyloxy)-4-chloro-6-methylpyrimidine
CAS No:2869955-50-8
MF:C12H11ClN2O
MW:234.68154168129
CID:6961093
PubChem ID:144134499
Update Time:2025-06-16

5-(benzyloxy)-4-chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • DB-381643
    • SCHEMBL22293329
    • 2869955-50-8
    • 5-(Benzyloxy)-4-chloro-6-methylpyrimidine
    • 5-(benzyloxy)-4-chloro-6-methylpyrimidine
    • Inchi: 1S/C12H11ClN2O/c1-9-11(12(13)15-8-14-9)16-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
    • InChI Key: ZJTYKFRCFRHLOY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=NC=N1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.0559907Da
  • Monoisotopic Mass: 234.0559907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk